Cas no 2411241-92-2 (7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole)

• Product Name: 7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
• CAS No: 2411241-92-2
• MF: C₁₆H₁₉FN₂O₃S₂
• MW: 370.462064981461
• CID: 5356052
• PubChem ID: 146095529
• Update Time: 2025-07-15

7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
• Z4129240958
• 4-{[methyl(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]methyl}phenyl sulfurofluoridate

• Inchi： 1S/C16H19FN2O3S2/c1-11-18-14-4-3-5-15(16(14)23-11)19(2)10-12-6-8-13(9-7-12)22-24(17,20)21/h6-9,15H,3-5,10H2,1-2H3
• InChI Key： DOHYQMZMTJHWFF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2CCCC(C1=2)N(C)CC1C=CC(=CC=1)OS(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• XLogP3: 3.6
• Topological Polar Surface Area: 96.1

Additional information on 7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole

Comprehensive Analysis of 7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole (CAS No. 2411241-92-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole (CAS No. 2411241-92-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals are increasingly interested in its synthesis, mechanisms, and potential uses in drug discovery and material science.

The molecular structure of 7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole features a fluorosulfonyloxy group, which is a key functional moiety contributing to its reactivity and versatility. This group is particularly noteworthy in modern synthetic chemistry, as it enables selective modifications and cross-coupling reactions, making the compound a valuable intermediate in the development of novel therapeutics. Recent studies have explored its role in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapies.

One of the most searched questions in scientific databases and AI-driven platforms is: "What are the applications of benzothiazole derivatives in medicine?" This compound addresses this query by demonstrating potential in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier. Its tetrahydrobenzothiazole core is structurally similar to several FDA-approved drugs, sparking interest in its pharmacokinetic properties. Additionally, the fluorosulfonyloxy moiety opens doors for proteomics research, where it can be used as a labeling agent for mass spectrometry-based studies.

From an industrial perspective, CAS No. 2411241-92-2 is also relevant to green chemistry initiatives. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with global trends toward sustainable manufacturing, a topic frequently searched in academic and corporate circles. The compound’s stability under various conditions further enhances its appeal for large-scale production.

Another hot topic in the scientific community is the role of fluorine in drug design. The incorporation of fluorine atoms, as seen in this compound’s fluorosulfonyloxy group, is known to improve metabolic stability and bioavailability. This has led to a surge in publications and patents exploring fluorinated analogs, with 7-[(4-Fluorosulfonyloxyphenyl)methyl-methylamino]-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole serving as a benchmark for structure-activity relationship (SAR) studies.

In summary, CAS No. 2411241-92-2 represents a multifaceted compound with broad implications across pharmaceutical research, material science, and sustainable chemistry. Its unique structural features, combined with the growing demand for innovative drug candidates and eco-friendly processes, position it as a subject of ongoing exploration. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.